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Compound of Interest

Compound Name: Tt-232

Cat. No.: B1682031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tt-232 is a synthetic heptapeptide analog of somatostatin with potent anti-tumor and anti-

inflammatory properties. It selectively activates somatostatin receptors 1 and 4 (SSTR1 and

SSTR4), leading to the induction of apoptosis and cell cycle arrest in various cancer cell lines.

[1][2][3][4] These application notes provide a detailed protocol for the preparation of Tt-232
stock solutions for use in in vitro and in vivo experiments, as well as an overview of its

mechanism of action.

Data Presentation
Chemical and Physical Properties of Tt-232

Property Value

CAS Number 147159-51-1

Molecular Formula C₄₅H₅₈N₁₀O₉S₂

Molecular Weight 947.13 g/mol

Appearance Lyophilized white powder

Solubility Poorly soluble in water. Soluble in DMSO.
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Recommended Storage Conditions
Form Storage Temperature Shelf Life

Lyophilized Powder -20°C 2 years

Stock Solution in DMSO -20°C 1 month

-80°C 6 months

Experimental Protocols
Protocol for Reconstituting Lyophilized Tt-232
This protocol provides a step-by-step guide for the reconstitution of lyophilized Tt-232 powder

to create a high-concentration stock solution.

Materials:

Lyophilized Tt-232 vial

Sterile, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood or

biosafety cabinet, to prevent contamination.

Equilibration: Before opening, allow the vial of lyophilized Tt-232 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial upon opening.
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Solvent Addition: Carefully add the required volume of sterile DMSO to the vial to achieve

the desired stock concentration (e.g., 10 mM). For example, to prepare a 10 mM stock

solution from 1 mg of Tt-232 (MW = 947.13 g/mol ), add 105.6 µL of DMSO.

Dissolution: Gently swirl the vial to dissolve the powder. If necessary, vortex briefly at a low

speed. Ensure the powder is completely dissolved before proceeding. The solution should be

clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol for Preparing Working Solutions for Cell
Culture
This protocol describes the dilution of the Tt-232 DMSO stock solution for use in cell culture

experiments.

Materials:

Tt-232 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile polypropylene tubes

Calibrated micropipettes and sterile pipette tips

Procedure:

Thawing: Thaw a single aliquot of the Tt-232 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration for your experiment. It is crucial to ensure that the
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final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically

below 0.5%.

Final Preparation: Add the final diluted Tt-232 solution to your cell culture plates. For

example, to treat cells with 10 µM Tt-232 from a 10 mM stock, you can perform a 1:1000

dilution in the final culture volume.

Controls: Always include a vehicle control (cell culture medium with the same final

concentration of DMSO) in your experiments to account for any effects of the solvent.

Mandatory Visualizations
Tt-232 Signaling Pathway
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Caption: Proposed signaling pathway of Tt-232.
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Experimental Workflow for Tt-232 Stock Solution
Preparation
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Caption: Workflow for preparing Tt-232 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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